Cas no 2171973-60-5 (7,11-dioxa-14-azadispiro4.2.5^{8}.2^{5}pentadecane)

• Product Name: 7,11-dioxa-14-azadispiro4.2.5^{8}.2^{5}pentadecane
• CAS No: 2171973-60-5
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 6299106
• PubChem ID: 165840121
• Update Time: 2025-05-18

7,11-dioxa-14-azadispiro4.2.5^{8}.2^{5}pentadecane Chemical and Physical Properties

Names and Identifiers

• 7,11-dioxa-14-azadispiro4.2.5^{8}.2^{5}pentadecane
• EN300-1278937
• 7,11-dioxa-14-azadispiro[4.2.5^{8}.2^{5}]pentadecane
• 2171973-60-5

• Inchi： 1S/C12H21NO2/c1-2-4-11(3-1)9-13-12(15-10-11)5-7-14-8-6-12/h13H,1-10H2
• InChI Key： YQHJWAJSDWSBDG-UHFFFAOYSA-N
• SMILES： O1CC2(CNC31CCOCC3)CCCC2

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30.5Ų

Additional information on 7,11-dioxa-14-azadispiro4.2.5^{8}.2^{5}pentadecane

Recent Advances in the Study of 7,11-dioxa-14-azadispiro[4.2.5^{8}.2^{5}]pentadecane (CAS: 2171973-60-5)

The compound 7,11-dioxa-14-azadispiro[4.2.5^{8}.2^{5}]pentadecane (CAS: 2171973-60-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique spirocyclic structure and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic challenges associated with the spirocyclic framework of 7,11-dioxa-14-azadispiro[4.2.5^{8}.2^{5}]pentadecane. A novel catalytic approach utilizing palladium-mediated cyclization has been reported to significantly improve the yield and purity of the compound, addressing previous limitations in large-scale synthesis. This advancement is expected to facilitate further pharmacological evaluations and preclinical studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that 7,11-dioxa-14-azadispiro[4.2.5^{8}.2^{5}]pentadecane exhibits promising inhibitory effects on specific kinase targets involved in inflammatory pathways. Molecular docking simulations suggest that the compound's unique spirocyclic structure allows for high-affinity binding to the ATP-binding site of these kinases, making it a potential candidate for the development of anti-inflammatory therapeutics.

Further investigations into the pharmacokinetic properties of 7,11-dioxa-14-azadispiro[4.2.5^{8}.2^{5}]pentadecane have revealed favorable metabolic stability and oral bioavailability in rodent models. These findings are particularly encouraging for its potential application as an orally administered drug. However, additional studies are required to assess its safety profile and potential off-target effects.

Recent collaborations between academic and industrial research groups have explored the derivatization of 7,11-dioxa-14-azadispiro[4.2.5^{8}.2^{5}]pentadecane to enhance its pharmacological properties. Structure-activity relationship (SAR) studies have identified key modifications that can improve both potency and selectivity, paving the way for the development of next-generation therapeutics targeting a range of diseases, including autoimmune disorders and certain cancers.

In conclusion, 7,11-dioxa-14-azadispiro[4.2.5^{8}.2^{5}]pentadecane represents a promising scaffold in medicinal chemistry, with recent advances in synthesis and biological evaluation highlighting its potential as a therapeutic agent. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its applications in drug discovery.